2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[5-(2-ethoxyphenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C20H22N4O2S/c1-3-24-19(16-12-8-9-13-17(16)26-4-2)22-23-20(24)27-14-18(25)21-15-10-6-5-7-11-15/h5-13H,3-4,14H2,1-2H3,(H,21,25)
• InChI Key: CQCSIXVKBFAPJG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)C3=CC=CC=C3OCC
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is a chemical compound that has recently gained attention in scientific research. This compound has potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting certain enzymes and signaling pathways in the body. For example, in cancer cells, this compound has been shown to inhibit the activity of a protein called NF-κB, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide has various biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation and pain. It has also been shown to inhibit the growth of cancer cells. In plants, this compound has been shown to inhibit the growth of fungi and bacteria that cause plant diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide in lab experiments include its relatively easy synthesis method, its diverse range of potential applications, and its ability to inhibit various enzymes and signaling pathways. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many future directions for the research of 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide. Some potential areas of research include:
1. Further studies on the mechanism of action of this compound.
2. Evaluation of the potential toxicity of this compound.
3. Investigation of the potential applications of this compound in other scientific fields, such as environmental science and materials science.
4. Development of new analogs of this compound with improved properties.
5. Clinical trials to evaluate the potential use of this compound as an anti-inflammatory, analgesic, or anticancer agent.
In conclusion, 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is a chemical compound with potential applications in various scientific research fields. Its synthesis method is relatively easy, and it has shown promising results in animal and plant studies. However, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide involves the reaction of 2-ethoxyphenyl isothiocyanate with 4-ethyl-5-(4H-1,2,4-triazol-3-yl)thiazole in the presence of a base. The resulting product is then reacted with N-phenylacetamide to yield the final compound. This synthesis method has been optimized to give high yields of the product and is relatively easy to perform.

Scientific Research Applications

2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide has shown potential applications in various scientific research fields. In medicine, this compound has been investigated for its anti-inflammatory and analgesic properties. It has also been studied as a potential anticancer agent. In agriculture, this compound has been tested for its ability to control plant diseases caused by fungi and bacteria. In environmental science, this compound has been evaluated for its potential use as a water treatment agent.